Cas no 885276-38-0 (8-(Benzyloxy)-3-iodoimidazo1,2-apyridine)

• Product Name: 8-(Benzyloxy)-3-iodoimidazo1,2-apyridine
• CAS No: 885276-38-0
• MF: C₁₄H₁₁IN₂O
• MW: 350.154415369034
• MDL: MFCD06739197
• CID: 711349
• PubChem ID: 57355243
• Update Time: 2025-04-19

8-(Benzyloxy)-3-iodoimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,3-iodo-8-(phenylmethoxy)-
• 3-iodo-8-phenylmethoxyimidazo[1,2-a]pyridine
• 8-(Benzyloxy)-3-iodoimidazo[1,2-a]pyridine
• 8-Benzyloxy-3-iodo-imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine,3-iodo-8-(phenylmethoxy)
• DTXSID50722982
• CS-0326100
• AKOS015991260
• DB-077671
• AB28838
• 885276-38-0
• BG-0703
• AKJCFRKLPAJOHF-UHFFFAOYSA-N
• 8-benzyloxy-3-iodo-imidazo[1,2-alpha]pyridine
• MFCD06739197
• 8-(Benzyloxy)-3-iodoimidazo1,2-apyridine

• MDL： MFCD06739197
• Inchi： 1S/C14H11IN2O/c15-13-9-16-14-12(7-4-8-17(13)14)18-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： AKJCFRKLPAJOHF-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=CC=CN21)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.99200
• Monoisotopic Mass: 349.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• PSA: 26.53000
• LogP: 3.51790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines